Cas no 2108084-06-4 (Ethyl 2-amino-2-(oxan-4-yl)propanoate)
Ethyl 2-amino-2-(oxan-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-amino-2-(oxan-4-yl)propanoate
- EN300-4955133
- 2108084-06-4
- Ethyl 2-amino-2-(oxan-4-yl)propanoate
-
- Inchi: 1S/C10H19NO3/c1-3-14-9(12)10(2,11)8-4-6-13-7-5-8/h8H,3-7,11H2,1-2H3
- InChI Key: DGGKOECQVVPJRC-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C(C(=O)OCC)(C)N
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.6Ų
Ethyl 2-amino-2-(oxan-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4955133-0.05g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 0.05g |
$1032.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-0.1g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 0.1g |
$1081.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-0.25g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 0.25g |
$1131.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-0.5g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 0.5g |
$1180.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-1.0g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 1g |
$1229.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-2.5g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 2.5g |
$2408.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-5.0g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 5g |
$3562.0 | 2023-05-25 | ||
| Enamine | EN300-4955133-10.0g |
ethyl 2-amino-2-(oxan-4-yl)propanoate |
2108084-06-4 | 10g |
$5283.0 | 2023-05-25 |
Ethyl 2-amino-2-(oxan-4-yl)propanoate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Ethyl 2-amino-2-(oxan-4-yl)propanoate
Ethyl 2-amino-2-(oxan-4-yl)propanoate (CAS No. 2108084-06-4): A Comprehensive Overview
Ethyl 2-amino-2-(oxan-4-yl)propanoate, identified by its CAS number 2108084-06-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif that combines an amino group with an ethyl ester moiety and an oxane ring, has garnered attention for its potential applications in drug development and synthetic chemistry.
The molecular structure of Ethyl 2-amino-2-(oxan-4-yl)propanoate consists of a central propanoate backbone modified by the introduction of an amino group at the second carbon atom and an oxane ring at the fourth position. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar functional groups—the amino group and the ester—enhances its reactivity, making it a versatile building block for various organic transformations.
In recent years, there has been growing interest in the development of novel compounds with structural motifs that mimic natural products. The oxane ring, a five-membered ether-containing heterocycle, is particularly noteworthy for its prevalence in biologically active molecules. Compounds incorporating oxane rings often exhibit enhanced solubility and bioavailability, which are critical factors in pharmaceutical design. The incorporation of such a ring into Ethyl 2-amino-2-(oxan-4-yl)propanoate not only enhances its structural complexity but also opens up possibilities for its use in designing new therapeutic agents.
The amino group in Ethyl 2-amino-2-(oxan-4-yl)propanoate provides a site for further functionalization, allowing chemists to attach various pharmacophores or other functional groups. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound's structure is crucial for optimizing its pharmacological properties. The ethyl ester moiety, while less reactive than other ester functionalities, still offers opportunities for hydrolysis or transesterification reactions, enabling further derivatization.
Recent studies have highlighted the importance of understanding the conformational preferences and stereochemical properties of heterocyclic compounds like Ethyl 2-amino-2-(oxan-4-yl)propanoate. Computational chemistry approaches have been employed to model the compound's three-dimensional structure and predict its interactions with biological targets. These studies have revealed that the oxane ring can adopt multiple conformations, which may influence its binding affinity and selectivity when interacting with proteins or enzymes.
The synthesis of Ethyl 2-amino-2-(oxan-4-yl)propanoate has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes. Advances in synthetic techniques have enabled researchers to produce this compound with high purity and yield, making it more accessible for further applications. One particularly notable approach involves the use of transition metal catalysts to facilitate cross-coupling reactions between the oxane ring and other functional groups.
In the realm of pharmaceutical research, Ethyl 2-amino-2-(oxan-4-yl)propanoate has been explored as a potential intermediate in the synthesis of novel drugs targeting various diseases. Its unique structural features make it a promising candidate for developing treatments against conditions such as cancer, inflammation, and infectious diseases. By leveraging its reactivity and bioisosteric properties, researchers aim to create derivatives that exhibit improved efficacy and reduced side effects compared to existing therapies.
The role of computational modeling in understanding the behavior of compounds like Ethyl 2-amino-2-(oxan-4-yl)propanoate cannot be overstated. Molecular dynamics simulations have been used to study how this compound interacts with biological membranes and receptors, providing insights into its mechanism of action. These computational studies complement experimental approaches by offering a rapid and cost-effective way to screen potential drug candidates.
The future prospects for Ethyl 2-amino-2-(oxan-4-ylo propanoate are bright, with ongoing research focused on expanding its applications in drug discovery and material science. As our understanding of molecular interactions continues to grow, new opportunities will arise for utilizing this compound's unique properties. Collaborative efforts between synthetic chemists, medicinal chemists, and computational scientists will be essential in realizing these potential applications.
2108084-06-4 (Ethyl 2-amino-2-(oxan-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)